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Compound of Interest

Compound Name: Mal-PEG2-C2-Boc

Cat. No.: B8025104

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Mal-PEG2-C2-Boc (CAS: 1374666-31-5) is
not publicly available. This guide is based on general safety and handling principles for similar
maleimide-polyethylene glycol (PEG) compounds and standard laboratory practices. Always
consult the documentation provided by your supplier and a qualified safety professional before
handling this chemical.

Chemical Identification

Identifier Value

tert-butyl (2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-
1-yhethoxy)ethoxy)ethylcarbamate

Chemical Name

Synonyms Mal-PEG2-C2-Boc

CAS Number 1374666-31-5

Molecular Formula C15H23N0O6

Molecular Weight 313.35 g/mol

Chemical Structure (Structure rendering not available)

Hazard Identification and Precautionary Measures
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While specific toxicity data for Mal-PEG2-C2-Boc is unavailable, compounds containing the
maleimide group should be handled with care as they can be reactive towards thiols, such as
those found in proteins. The Boc protecting group is generally stable but can be removed by
strong acids.

General Hazards:

e May cause skin and eye irritation upon direct contact.

e May be harmful if inhaled or ingested.

e The toxicological properties have not been fully investigated.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of
Mal-PEG2-C2-Boc.
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Property Value

Appearance Data not available (likely a solid)
Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Data not available (likely soluble in organic

Solubility )
solvents like DMSO, DMF)
Vapor Pressure Data not available
Density Data not available
Flash Point Data not available

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

Handling Protocol

e Engineering Controls: Handle Mal-PEG2-C2-Boc in a well-ventilated area, preferably within
a chemical fume hood.

o Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.qg., nitrile).
o Eye Protection: Use safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat is required.

o Dispensing:

o For solids, use a spatula or other appropriate tool to handle the material. Avoid generating
dust.
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o For solutions, use a calibrated pipette.

e Avoidance: Prevent contact with skin, eyes, and clothing. Avoid inhalation of any dust or
vapors.

Storage Protocol

o Temperature: Store in a cool, dry place. Refer to the supplier's recommendation, which is
often -20°C for long-term storage.

 Inert Atmosphere: For optimal stability, especially for long-term storage, consider storing
under an inert atmosphere (e.g., argon or nitrogen).

o Container: Keep the container tightly sealed to prevent moisture ingress.
Experimental Protocols

Preparation of Stock Solutions

o Solvent Selection: Choose a dry, aprotic solvent in which Mal-PEG2-C2-Boc is soluble, such
as dimethyl sulfoxide (DMSOQO) or N,N-dimethylformamide (DMF).

o Calculation: Determine the mass of Mal-PEG2-C2-Boc required to achieve the desired
concentration.

e Dissolution:

[e]

Equilibrate the vial of Mal-PEG2-C2-Boc to room temperature before opening to prevent
condensation of moisture.

[e]

Weigh the required amount of the compound in a suitable container.

o

Add the calculated volume of solvent.

[¢]

Vortex or sonicate briefly to ensure complete dissolution.

o Storage of Stock Solution: Store stock solutions at -20°C or -80°C in small aliquots to avoid
repeated freeze-thaw cycles.
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Disposal

Dispose of Mal-PEG2-C2-Boc and any contaminated materials in accordance with local, state,
and federal regulations. Contact a licensed professional waste disposal service for guidance.

Do not allow the material to enter drains or waterways.

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling and use of Mal-PEG2-C2-

Boc.
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Caption: General experimental workflow for Mal-PEG2-C2-Boc.
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Caption: Hierarchy of safety controls for handling Mal-PEG2-C2-Boc.

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Mal-PEG2-C2-
Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8025104+#safety-and-handling-guidelines-for-mal-
peg2-c2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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